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Introduction

Hexahydro-1,3,5-trinitro-1,3,5-triazine, commonly known as RDX (Royal Demolition Explosive),
is a powerful synthetic explosive used extensively in military and industrial applications.[1][2] Its
widespread use has led to significant environmental contamination of soil and groundwater at
manufacturing sites, military training ranges, and demilitarization facilities.[1][3] RDX is a white
crystalline solid that does not occur naturally in the environment.[2][3] Due to its persistence
and potential for toxic effects on living organisms, understanding its environmental fate and
toxicology is critical for risk assessment and the development of effective remediation
strategies. This guide provides a comprehensive overview of the current scientific knowledge
on the environmental behavior and toxicological profile of RDX.

Environmental Fate of RDX

The environmental fate of RDX is governed by a combination of its physicochemical properties
and its susceptibility to various biotic and abiotic transformation processes. RDX is
characterized by low water solubility and does not bind significantly to soils, which allows it to
be mobile and leach into groundwater.[4][5]

Persistence and Mobility

RDX exhibits significant persistence in the environment, particularly in soil under aerobic
conditions where it biodegrades very slowly.[1][3] Its mobility in soil is moderate to high,
allowing it to migrate from contaminated surface soils to underlying groundwater aquifers.[5][6]
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Once in groundwater, it can be transported over long distances, posing a risk to drinking water
supplies.[1][4] In the atmosphere, RDX is expected to exist primarily in the particulate phase
and can be deposited on land and water through wet or dry deposition.[1][3]

Degradation Pathways

The degradation of RDX in the environment can occur through both biotic (biological) and
abiotic (non-biological) pathways. The efficiency of these degradation processes is highly
dependent on the specific environmental conditions.

» Biotic Degradation: Biodegradation is a key factor in the environmental fate of RDX.[7]
Anaerobic (oxygen-deficient) conditions are generally more favorable for RDX
biodegradation than aerobic conditions.[6][8] A variety of microorganisms, including bacteria
and fungi, have been shown to degrade RDX.[9][10] Under anaerobic conditions, two
primary degradation routes have been identified: one involving the sequential reduction of
the nitro groups to form nitroso derivatives such as hexahydro-1-nitroso-3,5-dinitro-1,3,5-
triazine (MNX), hexahydro-1,3-dinitroso-5-nitro-1,3,5-triazine (DNX), and hexahydro-1,3,5-
trinitroso-1,3,5-triazine (TNX), and a second route that involves the cleavage of the triazine
ring.[3][10][11] Aerobic degradation of RDX is generally slower, but some microorganisms,
such as Phanerochaete chrysosporium, have been shown to break it down.[4][9]

 Abiotic Degradation: Abiotic degradation processes for RDX include photolysis and chemical
reduction. Phototransformation is a primary degradation mechanism for RDX in aqueous
solutions, meaning it is not expected to persist for long periods in surface waters exposed to
sunlight.[1] In soil, phototransformation is not a significant degradation pathway.[1] RDX can
also be chemically degraded under anaerobic conditions by reduced iron species, such as
zero-valent iron (ZV1) or ferrous iron (Fe(ll)).[8][12] Alkaline hydrolysis can also contribute to
RDX degradation, particularly at high pH and temperature.[8]

Bioaccumulation

RDX has a low potential for bioaccumulation in aquatic organisms due to its low octanol-water
partition coefficient.[1] However, studies have indicated that RDX can be taken up by plants
from contaminated soil and water, which could be a potential exposure route for herbivorous
wildlife.[1][3]
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Toxicology of RDX

RDX poses a toxicological risk to a wide range of organisms, including humans, other
mammals, aquatic life, and microorganisms. The primary target of RDX toxicity is the central
nervous system.[1][2]

Toxicity to Humans and Mammals

The most significant health effect of acute RDX exposure in humans is seizures or convulsions.
[2][9] These effects have been observed in military personnel and munitions workers who have
ingested or inhaled RDX.[9] Other reported symptoms of overexposure include nausea,
vomiting, dizziness, and fatigue.[1] The U.S. Environmental Protection Agency (EPA) has
classified RDX as a Group C, possible human carcinogen, based on the development of liver
tumors in female mice.[1][2]

Animal studies have confirmed that the nervous system is a primary target of RDX toxicity, with
seizures and convulsions observed in various species following oral exposure.[13][14] Long-
term exposure in animal studies has also been associated with decreased body weight and
minor liver and kidney damage.[1] The oral lethal dose (LD50) in rats has been reported to be
between 100 mg/kg and 300 mg/kg, depending on the physical form of the RDX.[9]

The mechanism of RDX-induced neurotoxicity is believed to involve its interaction with the
GABA-A receptor in the brain.[14][15] RDX acts as an antagonist at this receptor, blocking the
inhibitory effects of the neurotransmitter GABA and leading to hyperexcitability and seizures.
[15][16]

Toxicity to Aquatic and Terrestrial Organisms

RDX is toxic to aquatic organisms, with fish being more sensitive than invertebrates or algae in
acute toxicity tests.[17] Chronic exposure can lead to reduced survival and reproduction in
some aquatic species.[17] RDX is also highly toxic to earthworms and can negatively impact
plant growth.[9]

Quantitative Toxicological Data
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Parameter Species Value Reference
100 mg/kg (finel
Oral LD50 Rat o/kg (finely [9]
powdered)
300 mg/kg (coarse,
Oral LD50 Rat [9]
granular)
Deer Mice (12-day
Oral LD50 d) 181 mg/kg (for MNX) [18]
o
Deer Mice (50-day
Oral LD50 d) 575 mg/kg (for MNX) [18]
0
Deer Mice (200-day
Oral LD50 ) 542 mg/kg (for MNX) [18]
0
Deer Mice (12-day
Oral LD50 d) 338 mg/kg (for TNX) [18]
o
Deer Mice (50-day
Oral LD50 d) 338 mg/kg (for TNX) [18]
o
Deer Mice (200-day
Oral LD50 d) 999 mg/kg (for TNX) [18]
0
96-hour LC50 Fish 4.1-6.4 mg/L [17]
48-hour EC50 Invertebrates >100 mg/L [17]
96-hour EC50 Algae >32 mg/L [17]
EPA Lifetime Health
Advisory (Drinking Human 0.002 mg/L [1]
Water)
ATSDR Acute Oral H 0.2 ma/ka/d 1
uman 2m a
MRL g/kg/day
ATSDR Intermediate
Human 0.1 mg/kg/day [1]
Oral MRL
ATSDR Chronic Oral
Human 0.1 mg/kg/day [1]

MRL
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MRL: Minimal Risk Level

Experimental Protocols

A variety of analytical methods are available for the detection and quantification of RDX in
environmental and biological samples.

Analysis of RDX in Environmental Samples

The most common methods for analyzing RDX in environmental matrices such as soil and
water are high-performance liquid chromatography (HPLC) and gas chromatography (GC).[19]
[20] These separation techniques are typically coupled with various detectors, including
ultraviolet (UV), electron capture detector (ECD), and mass spectrometry (MS), to provide
sensitive and selective analysis.[19][21]

e Sample Preparation:

o Water Samples: Water samples may be diluted with an organic solvent like methanol or
acetonitrile and filtered before analysis.[21] For trace-level analysis, solid-phase extraction
(SPE) can be used to concentrate the RDX from the water sample.[21]

o Soil Samples: RDX is typically extracted from soil using an organic solvent such as
acetonitrile. The extract is then filtered and may be concentrated before analysis.[22]

e Analytical Instrumentation:

o HPLC-UV: This is a widely used method for RDX analysis. Separation is achieved on a
reverse-phase column (e.g., C18), and detection is performed using a UV detector at a
wavelength where RDX absorbs strongly (around 230-254 nm).[23]

o GC-ECD: This method is highly sensitive for detecting RDX. The sample is injected into
the gas chromatograph, where it is vaporized and separated on a capillary column. The
electron capture detector is very responsive to the nitro groups in the RDX molecule.[22]

Toxicological and Degradation Studies

o Toxicity Testing: Standardized toxicity testing protocols, such as those developed by the U.S.
EPA and the Organisation for Economic Co-operation and Development (OECD), are used to
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assess the toxicity of RDX to various organisms. These tests typically involve exposing the
organisms to a range of RDX concentrations and observing effects on survival, growth, and
reproduction.

o Biodegradation Studies: To study the biodegradation of RDX, microcosm experiments are
often conducted. These involve incubating contaminated soil or water with specific
microorganisms or microbial consortia under controlled conditions (e.g., aerobic or
anaerobic). The disappearance of RDX and the appearance of its degradation products are
monitored over time using the analytical methods described above.[4][7]

Visualizations
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Caption: Conceptual model of the environmental fate and transport of RDX.
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Caption: Anaerobic biodegradation pathways of RDX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
e 2. RDX (Cyclonite) | ToxFAQs™ | ATSDR [wwwn.cdc.gov]

¢ 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1669417?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669417?utm_src=pdf-custom-synthesis
https://19january2017snapshot.epa.gov/sites/production/files/2014-03/documents/ffrrofactsheet_contaminant_rdx_january2014_final.pdf
https://wwwn.cdc.gov/TSP/ToxFAQs/ToxFAQsDetails.aspx?faqid=411&toxid=72
https://19january2021snapshot.epa.gov/sites/static/files/2017-10/documents/ffrro_ecfactsheet_rdx_9-15-17_508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. mdpi.com [mdpi.com]
5. energy.gov [energy.gov]
6. atsdr.cdc.gov [atsdr.cdc.gov]

7. Biotic and abiotic degradation of CL-20 and RDX in soils - PubMed
[pubmed.ncbi.nim.nih.gov]

8. cswab.org [cswab.org]

9. RDX - Wikipedia [en.wikipedia.org]

10. RDX (anaerobic) Pathway [eawag-bbd.ethz.ch]

11. pubs.acs.org [pubs.acs.org]

12. DSpace [scholarworks.umass.edu]

13. HEALTH EFFECTS - Toxicological Profile for RDX - NCBI Bookshelf [ncbi.nlm.nih.gov]
14. atsdr.cdc.gov [atsdr.cdc.gov]

15. RDX Binds to the GABAA Receptor—Convulsant Site and Blocks GABAA Receptor—
Mediated Currents in the Amygdala: A Mechanism for RDX-Induced Seizures - PMC
[pmc.ncbi.nlm.nih.gov]

16. Hexahydro-1,3,5-trinitro-1,3,5-triazine (RDX) causes seizure activity in larval zebrafish
via antagonism of y-aminobutyric acid type A receptor a132y2 - PMC [pmc.ncbi.nlm.nih.gov]

17. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
18. apps.dtic.mil [apps.dtic.mil]

19. ANALYTICAL METHODS - Toxicological Profile for RDX - NCBI Bookshelf
[ncbi.nim.nih.gov]

20. atsdr.cdc.gov [atsdr.cdc.gov]

21. Table 7-2, Analytical Methods for Determining RDX in Environmental Samples -
Toxicological Profile for RDX - NCBI Bookshelf [ncbi.nlm.nih.gov]

22. Gas chromatographic method for analysis of TNT and RDX explosives contaminating
water and sail-core material | U.S. Geological Survey [usgs.goV]

23. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide on the Environmental Fate
and Toxicology of RDX]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669417#environmental-fate-and-toxicology-of-rdx]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.mdpi.com/2073-4441/13/9/1257
https://www.energy.gov/sites/default/files/2021-08/RDX%20Characterization%20Fact%20Sheet%20202105.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp78-c6.pdf
https://pubmed.ncbi.nlm.nih.gov/16275722/
https://pubmed.ncbi.nlm.nih.gov/16275722/
https://cswab.org/wp-content/uploads/2018/01/RDX-Fate-and-Transport-Processes-Scientific-Paper-2017.pdf
https://en.wikipedia.org/wiki/RDX
https://eawag-bbd.ethz.ch/rdx2/rdx2_map.html
https://pubs.acs.org/doi/10.1021/bk-2011-1071.ch020
https://scholarworks.umass.edu/bitstreams/78c63a70-643c-4d14-b729-65a03fe49075/download
https://www.ncbi.nlm.nih.gov/books/NBK154146/
https://www.atsdr.cdc.gov/toxprofiles/tp78-c2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3059999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3059999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3059999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10110628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10110628/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=900R0J00.TXT
https://apps.dtic.mil/sti/pdfs/AD1113274.pdf
https://www.ncbi.nlm.nih.gov/books/NBK154145/
https://www.ncbi.nlm.nih.gov/books/NBK154145/
https://www.atsdr.cdc.gov/toxprofiles/tp78-c7.pdf
https://www.ncbi.nlm.nih.gov/books/NBK154145/table/T16/
https://www.ncbi.nlm.nih.gov/books/NBK154145/table/T16/
https://www.usgs.gov/publications/gas-chromatographic-method-analysis-tnt-and-rdx-explosives-contaminating-water-and
https://www.usgs.gov/publications/gas-chromatographic-method-analysis-tnt-and-rdx-explosives-contaminating-water-and
https://www.researchgate.net/publication/237771596_Analysis_of_RDX_and_RDX_Breakdown_Products_in_Environmental_Samples
https://www.benchchem.com/product/b1669417#environmental-fate-and-toxicology-of-rdx
https://www.benchchem.com/product/b1669417#environmental-fate-and-toxicology-of-rdx
https://www.benchchem.com/product/b1669417#environmental-fate-and-toxicology-of-rdx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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